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Cat. No.: B153647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 10-undecenoate, a bio-derived monomer sourced from castor oil, is a versatile building

block for the synthesis of a variety of polyesters and poly(ester-amide)s.[1][2] Its terminal

double bond and ester functionality allow for a range of polymerization strategies, leading to

materials with tunable thermal and mechanical properties.[3][4] These polyesters are of

significant interest for applications in drug delivery, tissue engineering, and as sustainable

alternatives to petroleum-based polymers.

This document provides detailed application notes and protocols for the synthesis of polyesters

from methyl 10-undecenoate, covering key methods such as polycondensation of derived

diols and acyclic diene metathesis (ADMET) polymerization.

Data Presentation
The following tables summarize the key quantitative data for polyesters and poly(ester-amide)s

synthesized from methyl 10-undecenoate derivatives.

Table 1: Thermal and Mechanical Properties of Polyesters and Poly(ester-amide)s[2][3]
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Polymer
Type

Monomers
Td (5%
weight loss)
(°C)

Tg (°C) Tm (°C)
Young's
Modulus
(MPa)

Polyester

Diols and a

bio-based

methyl

diester

330–350
Below room

temperature

22–127

(semi-

crystalline)

83

Poly(ester-

amide)

Diols

containing

ester and

amide

linkages and

a bio-based

methyl

diester

330–350
Below room

temperature
up to 127 up to 363

Td: Decomposition Temperature, Tg: Glass Transition Temperature, Tm: Melting Temperature

Table 2: Molecular Weight Data for Polyesters from ADMET Polymerization[5]

Monomer System Catalyst Mn ( g/mol )

Bis(undec-10-enoate) with

ethylene glycol (M1)
Ruthenium-carbene up to 62,000

Bis(undec-10-enoate) with

propylene glycol (M2)
Ruthenium-carbene up to 62,000

Bis(undec-10-enoate) with 1,9-

nonanediol (M3)
Ruthenium-carbene up to 62,000

Bis(undec-10-enoate) with 1,4-

benzenedimethanol (M4)
Ruthenium-carbene up to 62,000

Bis(undec-10-enoate) with

hydroquinone (M5)
Ruthenium-carbene up to 62,000

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.3c07858
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mn: Number-average molecular weight

Experimental Workflows and Logical Relationships
The following diagrams illustrate the key experimental workflows for synthesizing polyesters

from methyl 10-undecenoate.
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Monomer synthesis workflow from Methyl 10-undecenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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